Cas no 53478-40-3 (N-{3-methoxy-4-[(3-methylacridin-9-yl)amino]phenyl}methanesulfonamide)
53478-40-3 structure
Product Name:N-{3-methoxy-4-[(3-methylacridin-9-yl)amino]phenyl}methanesulfonamide
CAS No:53478-40-3
MF:C22H21N3O3S
MW:407.48544383049
CID:1583763
PubChem ID:148642
Update Time:2025-04-21
N-{3-methoxy-4-[(3-methylacridin-9-yl)amino]phenyl}methanesulfonamide Chemical and Physical Properties
Names and Identifiers
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- N-{3-methoxy-4-[(3-methylacridin-9-yl)amino]phenyl}methanesulfonamide
- N-[3-methoxy-4-[(3-methylacridin-9-yl)amino]phenyl]methanesulfonamide
- CHEMBL42894
- 53478-40-3
- BRN 0458423
- Methanesulfon-m-anisidide, 4'-((3-methyl-9-acridinyl)amino)-
- DTXSID50201661
- Methanesulfonanilide, 3'-methoxy-4'-((3-methyl-9-acridinyl)amino)-
- 3'-Methoxy-4'-((3-methyl-9-acridinyl)amino)methanesulfonanilide
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- Inchi: 1S/C22H21N3O3S/c1-14-8-10-17-20(12-14)23-18-7-5-4-6-16(18)22(17)24-19-11-9-15(13-21(19)28-2)25-29(3,26)27/h4-13,25H,1-3H3,(H,23,24)
- InChI Key: IMBULFIMKJKFCW-UHFFFAOYSA-N
- SMILES: S(C)(NC1C=CC(=C(C=1)OC)NC1C2C=CC=CC=2N=C2C=C(C)C=CC=12)(=O)=O
Computed Properties
- Exact Mass: 407.13053
- Monoisotopic Mass: 407.13036271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 652
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 88.7Ų
Experimental Properties
- PSA: 80.32
N-{3-methoxy-4-[(3-methylacridin-9-yl)amino]phenyl}methanesulfonamide Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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